Cas no 152971-80-7 (Valine,N-(acetyloxy)-3-(nitrosothio)-)

• Product Name: Valine,N-(acetyloxy)-3-(nitrosothio)-
• CAS No: 152971-80-7
• MF: C₇H₁₂N₂O₄S
• MW: 220.246180534363
• CID: 99064
• PubChem ID: 5231
• Update Time: 2025-06-18

Valine,N-(acetyloxy)-3-(nitrosothio)- Chemical and Physical Properties

Names and Identifiers

• Valine,N-(acetyloxy)-3-(nitrosothio)-
• S-Nitroso-N-acetyl-D
• S-Nitroso-N-acetyl-D,L-penicillamine
• S-NITROSO-N-ACETYL-D,L-PENICILLAMINE ,GREEN CRYSTALLINE SOLID
• N-(ACETYLOXY)-3-NITROSOTHIOVALINE
• N-acetyl-3-(nitrososulfanyl)valine
• SNAP
• (+/-)-S-NITROSO-N-ACETYLPENICILLAMINE
• SR-01000597612-1
• KBio2_004501
• NSC312630
• DTXSID70987112
• 2-ACETAMIDO-3-METHYL-3-(NITROSOTHIO)BUTANOIC ACID
• (R)-2-Acetamido-3-methyl-3-(nitrosothio)butanoic acid
• BCP21207
• S-NITROSO-N-ACETYL-DL-PENICILLAMINE 98%
• FT-0672932
• S-NITROSO-N-ACETYLPENICILLAMINE, (+/-)-
• UNII-C4AX527AX8
• N-Acetyl-S-nitroso-DL-penicillamine
• CHEMBL27308
• Spectrum_001453
• KBio3_001666
• SY099074
• 152971-80-7
• S-Nitroso-N-acetyl-DL-penicillamine
• DivK1c_006901
• Spectrum4_001043
• HMS1923O15
• S-Nitroso-N-acetylpenicillamine, (+/-)
• D-Valine,N-acetyl-3-(nitrosothio)-
• NSC-312630
• HSCI1_000047
• KBio2_007069
• BSPBio_002446
• FT-0672933
• AKOS024458576
• NCGC00015734-03
• SNAP;N-Acetyl-3-(nitrosothio)-DL-valine
• SR-01000597612
• KBioSS_001933
• MFCD00272624
• KBio2_001933
• NCGC00024673-03
• s-nitroso-n-acetyl-d-penicillamine
• CS-0082469
• SPECTRUM1502060
• Valine, N-acetyl-3-(nitrosothio)-
• Spectrum3_000773
• SNAP (S-NITROSO-N-ACETYLPENICILLAMINE)
• 67776-06-1
• NCGC00015734-04
• DL-Valine, N-acetyl-3-(nitrosothio)-
• CCG-39274
• KBioGR_001306
• NCGC00024673-02
• Spectrum2_001466
• N-Acetyl-3-(nitrosothio)-DL-valine
• S-nitroso-N-Acetyl-penicillamine
• AS-60790
• 2-Acetamido-3-methyl-3-nitrososulfanylbutanoic acid
• 2-acetamido-3-methyl-3-nitrososulfanyl-butanoic acid
• SNAP (amino acid)
• P19575
• AMY34711
• 2-Acetamido-3-methyl-3-(nitrososulfanyl)butanoic acid (Ac-DL-Pen(NO)-OH)
• C4AX527AX8
• 2-acetamido-3-methyl-3-(nitrososulfanyl)butanoic acid
• SCHEMBL139789
• N-(1-Hydroxyethylidene)-3-(nitrososulfanyl)valine
• SPBio_001391
• HY-121526
• S-Nitroso-N-acetyl-DL-penicillamine, >=97%, powder
• S-Nitrosoacetylpenicillamine
• Valine,N-acetyl-3-(nitrosothio)-
• SB13130
• KBio1_001845
• SpecPlus_000805
• Spectrum5_001916
• SNAPSNAP
• SNAP (+/-)-
• N-ACETYL-3-(NITROSOTHIO)VALINE

• Inchi： 1S/C7H12N2O4S/c1-4(10)8-5(6(11)12)7(2,3)14-9-13/h5H,1-3H3,(H,8,10)(H,11,12)
• InChI Key： ZIIQCSMRQKCOCT-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C(=O)O)NC(C)=O)N=O

Computed Properties

• Exact Mass: 220.05177804g/mol
• Monoisotopic Mass: 220.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.36
• Melting Point: 152-154°C dec.
• Refractive Index: 1.56
• Solubility: H2O: ≥2 mg/mL
• PSA: 121.13000
• LogP: 1.15980

Valine,N-(acetyloxy)-3-(nitrosothio)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Valine,N-(acetyloxy)-3-(nitrosothio)-

Introduction to Valine, N-(acetyloxy)-3-(nitrosothio) (CAS No. 152971-80-7)

Valine, N-(acetyloxy)-3-(nitrosothio) (CAS No. 152971-80-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and has potential applications in drug development and synthetic chemistry. The N-(acetyloxy) and 3-(nitrosothio) functional groups contribute to its distinctive reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure consists of a valine backbone modified with acetoxy and nitrosothio substituents. These modifications enhance its versatility, allowing it to participate in a wide range of chemical reactions. The nitrosothio group, in particular, is known for its ability to act as a nucleophile or electrophile depending on the reaction conditions, making it a versatile tool in organic synthesis.

In recent years, the study of Valine derivatives has seen considerable progress, particularly in understanding their role in biochemical processes and their potential as pharmacological agents. The N-(acetyloxy)-3-(nitrosothio) moiety has been identified as a key structural feature that influences the compound's biological activity. This has led to its exploration as a component in the development of novel therapeutic agents targeting various diseases.

One of the most exciting areas of research involving Valine, N-(acetyloxy)-3-(nitrosothio) is its application in medicinal chemistry. Researchers have been investigating its potential as a precursor for synthesizing bioactive molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in the development of drugs that modulate enzyme activity and cellular signaling pathways. These findings are particularly relevant in the context of chronic diseases where precise targeting is essential for effective treatment.

The compound's reactivity also makes it an interesting candidate for use in synthetic methodologies. The presence of both acetoxy and nitrosothio groups allows for diverse functionalization strategies, enabling chemists to design complex molecules with tailored properties. This flexibility is highly valued in drug discovery pipelines, where intermediates must often undergo multiple transformations to achieve the desired final product.

Advances in computational chemistry have further enhanced the understanding of Valine, N-(acetyloxy)-3-(nitrosothio). Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have been instrumental in predicting the efficacy and selectivity of potential drug candidates derived from this scaffold. By leveraging computational tools, researchers can optimize synthetic routes and predict biological outcomes with greater accuracy.

The synthesis of Valine derivatives also benefits from modern green chemistry principles. Efforts have been made to develop more sustainable methods for producing these compounds, reducing waste and minimizing hazardous byproducts. Such approaches align with global initiatives to promote environmentally responsible chemical manufacturing practices.

In conclusion, Valine, N-(acetyloxy)-3-(nitrosothio) (CAS No. 152971-80-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies and chemical processes.